Cas no 42951-33-7 (3-(2-Methyl-1H-indol-1-yl)propanoic acid)

• Product Name: 3-(2-Methyl-1H-indol-1-yl)propanoic acid
• CAS No: 42951-33-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD06589832
• CID: 1072069
• PubChem ID: 3164611
• Update Time: 2025-06-12

3-(2-Methyl-1H-indol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-1H-indol-1-yl)propanoic acid
• 3-(2-methyl-1H-indol-1-yl)propanoic acid(SALTDATA: FREE)
• 3-(2-Methyl-indol-1-yl)-propionic acid
• 3-(2-Methyl-indol-1-yl)-propionsaeure
• 3-(2-methylindolyl)propanoic acid
• AC1MKXAE
• AP-124
• CTK4I6817
• AP-124/43383562
• 42951-33-7
• G68277
• SR-01000325021-1
• DTXSID90390386
• 3-(2-methyl-1H-indol-1-yl)propanoicacid
• CHEMBL1713804
• MFCD06589832
• EN300-237854
• 1H-Indole-1-propanoic acid, 2-methyl-
• STK945062
• SMR000277985
• 3-(2-methylindol-1-yl)propanoic acid
• MLS000716468
• F2147-0092
• SCHEMBL10674441
• AKOS000261709
• SR-01000325021
• HMS2656P21

• MDL： MFCD06589832
• Inchi： 1S/C12H13NO2/c1-9-8-10-4-2-3-5-11(10)13(9)7-6-12(14)15/h2-5,8H,6-7H2,1H3,(H,14,15)
• InChI Key： OJDOEXJZNZKRBK-UHFFFAOYSA-N
• SMILES： OC(CCN1C(C)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 203.095
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 408.9°C at 760 mmHg
• Flash Point: 201.1°C
• Refractive Index: 1.587

Additional information on 3-(2-Methyl-1H-indol-1-yl)propanoic acid

Introduction to 3-(2-Methyl-1H-indol-1-yl)propanoic acid (CAS No. 42951-33-7) in Modern Chemical and Pharmaceutical Research

3-(2-Methyl-1H-indol-1-yl)propanoic acid, identified by the Chemical Abstracts Service registry number 42951-33-7, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a methyl-substituted indole moiety linked to a propionic acid backbone, has garnered attention due to its structural versatility and potential biological activities. The indole ring, a prominent structural motif in numerous bioactive natural products and pharmaceuticals, contributes to the compound's unique chemical and pharmacological properties.

The indole scaffold is well-documented for its role in modulating various biological pathways, including neurotransmitter systems, immune responses, and cancer cell proliferation. The presence of a methyl group at the 2-position of the indole ring further enhances its reactivity and binding affinity to biological targets. This structural feature has been exploited in medicinal chemistry to develop novel therapeutic agents with improved pharmacokinetic profiles and target specificity.

3-(2-Methyl-1H-indol-1-yl)propanoic acid has been explored in several cutting-edge research studies aimed at identifying novel pharmacophores for treating neurological disorders. Recent investigations have highlighted its potential as a precursor or analog in the synthesis of compounds that interact with serotonin receptors, which are pivotal in regulating mood, cognition, and pain perception. The propionic acid moiety not only provides a site for further functionalization but also influences the compound's solubility and metabolic stability, making it an attractive candidate for drug development.

In the context of modern drug discovery, the synthesis of derivatives of 3-(2-Methyl-1H-indol-1-yl)propanoic acid has been optimized using advanced catalytic methods and green chemistry principles. These approaches have enabled the production of enantiomerically pure forms of the compound, which are essential for evaluating its chiral-dependent biological activities. High-throughput screening (HTS) campaigns have been conducted using libraries derived from this scaffold, revealing promising hits for further medicinal chemistry optimization.

One particularly intriguing aspect of 3-(2-Methyl-1H-indol-1-yl)propanoic acid is its potential role in modulating inflammatory pathways. Emerging research suggests that indole derivatives can interact with aryl hydrocarbon receptors (AhR), which are involved in regulating immune responses and tissue homeostasis. The structural features of this compound make it a candidate for developing novel immunomodulators with applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's utility extends beyond neurological and immunological applications. Studies have demonstrated its efficacy in inhibiting certain enzymes implicated in metabolic disorders, including fatty acid synthase (FASN). Given the rising prevalence of obesity and related metabolic syndromes, inhibitors targeting FASN have become a focal point in drug development efforts. The indole-propanoic acid hybrid structure of 3-(2-Methyl-1H-indol-1-yl)propanoic acid offers a unique framework for designing such inhibitors with improved selectivity and reduced side effects.

Recent advancements in computational chemistry have facilitated the virtual screening of large databases to identify novel bioactive derivatives of 3-(2-Methyl-1H-indol-1-yl)propanoic acid. Machine learning models have been trained on experimental data to predict binding affinities and pharmacokinetic properties, enabling rapid prioritization of candidates for experimental validation. This interdisciplinary approach has accelerated the drug discovery process, reducing both time-to-market and development costs.

The synthetic pathways for 3-(2-Methyl-1H-indol-1-yl)propanoic acid have been refined to enhance scalability and sustainability. Catalytic hydrogenation techniques combined with transition metal-catalyzed cross-coupling reactions provide efficient routes to key intermediates. Additionally, solvent-free reactions and microwave-assisted synthesis have been employed to minimize waste generation and energy consumption, aligning with global green chemistry initiatives.

The biological evaluation of 3-(2-Methyl-1H-indol-1-yl)propanoic acid has revealed promising interactions with targets relevant to cancer therapy. Preclinical studies indicate that derivatives of this compound can induce apoptosis in certain cancer cell lines by modulating intracellular signaling pathways. The ability to fine-tune the structure through strategic functionalization has allowed researchers to develop analogs with enhanced potency and reduced toxicity profiles.

In conclusion, 3-(2-Methyl-1H-indol-1-yl)propanoic acid (CAS No. 42951-33-7) represents a valuable scaffold in modern chemical biology and pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a compelling candidate for further exploration. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the development of next-generation therapeutics across multiple disease areas.